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Compound of Interest

Compound Name: Isostearyl isostearate

Cat. No.: B1583123

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isostearyl isostearate is a high-molecular-weight branched-chain fatty ester that serves as a
versatile emollient and skin-conditioning agent in a wide array of cosmetic and pharmaceutical
formulations. Synthesized from the esterification of isostearyl alcohol and isostearic acid, which
are typically derived from vegetable sources, this compound is prized for its unique sensory
properties, including a rich, non-greasy skin feel and excellent spreadability. Its fully saturated
and branched structure imparts exceptional chemical stability and resistance to rancidity.

This technical guide provides a comprehensive overview of the core physicochemical
properties of isostearyl isostearate, complete with detailed experimental protocols and data
presented for clarity and comparative analysis. This document is intended to be a valuable
resource for researchers, scientists, and drug development professionals working with this
versatile ester.

Chemical Identity

¢ INCI Name: Isostearyl Isostearate[1]

o CAS Number: 41669-30-1[1]
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« EC Number: 255-485-3[1]

e Molecular Formula: C3eH7202

e Synonyms: Isooctadecyl isooctadecanoate, 16-Methylheptadecyl 16-methylheptadecanoate
dot graph { layout=neato; node [shape=none, margin=0]; edge [style=invis];

// Nodes for the chemical structure C1 [label="CH3", fontcolor="#202124"]; C2 [label="CH",
fontcolor="#202124"]; C3 [label="(CH2)14", fontcolor="#202124"]; C4 [label="CH2",
fontcolor="#202124"]; O1 [label="0", fontcolor="#EA4335"]; C5 [label="C",
fontcolor="#202124"]; O2 [label="0", fontcolor="#EA4335"]; C6 [label="CH2",
fontcolor="#202124"]; C7 [label="(CH2)14", fontcolor="#202124"]; C8 [label="CH",
fontcolor="#202124"]; C9 [label="CH3", fontcolor="#202124"]; C10 [label="CH3",
fontcolor="#202124"]; C11 [label="CH3", fontcolor="#202124";

// Edges to define the structure C1 -- C2; C2 -- C3; C3--C4; C4 -- 01; 01 -- C5; C5 -- 02
[style=solid, len=0.5]; C5 -- C6; C6 -- C7; C7 -- C8; C8 -- C9; C8 -- C10; C2 -- C11,

// Positioning the nodes (example, adjust as needed) C1 [pos="0,0!"]; C2 [pos="1,0.5!"]; C11
[pos="1,1.5!"]; C3 [pos="2.5,0.5!"]; C4 [pos="4,0.5!"]; O1 [pos="5,0.5!"]; C5 [pos="6,0!"]; O2
[pos="6,-1!"]; C6 [pos="7,0.5!"]; C7 [pos="8.5,0.5!"]; C8 [pos="10,0.5!"]; C9 [pos="11,0!"]; C10
[pos="11,11"]; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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